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Compound of Interest

4-Butoxy-4-oxo-3-phenylbutanoic
Compound Name: o
aci

Cat. No.: B121062

Literature Review: 4-Butoxy-4-o0xo-3-phenylbutanoic
acid

A comprehensive literature search for experimental studies on 4-Butoxy-4-0xo0-3-
phenylbutanoic acid did not yield any specific research papers detailing its synthesis,
characterization, or biological activity. The scientific focus has predominantly been on its parent
compound, 4-Oxo-4-phenylbutanoic acid, and other derivatives. While computational data for

the butyl ester exists, detailed experimental comparisons are not possible due to the absence
of published studies.

This guide, therefore, summarizes the available information on the closely related and well-
studied compound, 4-Oxo-4-phenylbutanoic acid, to provide context and potential avenues for
future research on its butyl ester derivative.

4-0Ox0-4-phenylbutanoic Acid: A Summary of
Findings

4-0Oxo-4-phenylbutanoic acid, also known as 3-benzoylpropionic acid, has been the subject of
various chemical and crystallographic studies.

Synthesis and Characterization
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The primary method for synthesizing 4-Oxo-4-phenylbutanoic acid is the Friedel-Crafts
reaction.[1][2][3] This involves the reaction of succinic anhydride with benzene in the presence
of a Lewis acid catalyst, typically anhydrous aluminum chloride.[1][2][3]

Table 1: Synthesis and Properties of 4-Oxo-4-phenylbutanoic acid

Property Value Reference
IUPAC Name 4-0x0-4-phenylbutanoic acid [4]
CAS Number 2051-95-8 [4]
Molecular Formula C10H1003 [4]
Molecular Weight 178.187 g/mol [4]
Melting Point 112-114 °C [3]

Crystallographic studies have identified different polymorphs of 4-Oxo-4-phenylbutanoic acid.
One study reported a new polymorph crystallizing in the monoclinic space group P21/c, which
differs from previously identified structures in its cell volume.[3] All known polymorphs feature
dimers of the acid molecules formed through intermolecular hydrogen bonds between their
carboxyl groups.[3]

Chemical Reactivity: Oxidation Studies

The kinetics of oxidation of 4-Oxo-4-phenylbutanoic acid have been investigated using oxidants
such as tripropylammonium fluorochromate (TriPAFC). These studies, conducted in an acetic
acid-water medium, have shown that the reaction is first order with respect to the oxidant, the
substrate, and H+ ions.[1][2] The proposed mechanism involves the enolisation of the keto-acid
as the rate-determining step.[1][2] The product of this oxidation reaction has been identified as
benzoic acid.[2]

Computational Data for 4-Oxo0-4-phenylbutyric acid,
butyl ester

While experimental data is lacking, some computed properties for 4-Oxo-4-phenylbutyric acid,
butyl ester (4-Butoxy-4-oxo-3-phenylbutanoic acid) are available from public chemical
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databases.

Table 2: Computed Properties of 4-Oxo-4-phenylbutyric acid, butyl ester

Property Value Source

Molecular Formula C14H1803 PubChem
Molecular Weight 234.29 g/mol PubChem
XLogP3 2.9 PubChem
Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor
3 PubChem
Count

Potential Biological Significance

Derivatives of 4-phenyl-4-oxo-butanoic acid have been investigated for their potential as
kynurenine-3-hydroxylase inhibitors, which could have implications for the treatment of
neurodegenerative diseases.[5] While no direct biological studies on 4-Butoxy-4-0xo0-3-
phenylbutanoic acid were found, other structurally related compounds, such as 4-phenoxy-
phenyl isoxazoles, have been evaluated as inhibitors of acetyl-CoA carboxylase (ACC) with
potential anticancer applications.[6]

Experimental Protocols
Synthesis of 4-Oxo0-4-phenylbutanoic Acid via Friedel-
Crafts Reaction

This protocol is based on the general descriptions found in the literature.[1][2][3]
Materials:
e Succinic anhydride

e Benzene
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Anhydrous aluminum chloride (AICI3)

e Ice

5% Sodium hydroxide solution

Hydrochloric acid
Procedure:

» To a stirred mixture of benzene and powdered aluminum chloride, add succinic anhydride in
small portions.

¢ Maintain the reaction temperature between 50 and 60 °C for approximately 90 minutes.

e Pour the reaction mixture into a mixture of ice and 5% sodium hydroxide, ensuring the
temperature remains below 35 °C and the pH is maintained between 9 and 9.5.

o Filter the mixture under vacuum.

 Acidify the aqueous fraction with hydrochloric acid and ice to precipitate the crude 4-Oxo-4-
phenylbutanoic acid.

* |solate the crude product by vacuum filtration.

e The crude product can be purified by recrystallization from water or by vacuum distillation.[3]

[7]
Visualizing the Synthesis
The synthesis of 4-Oxo0-4-phenylbutanoic acid can be visualized as a straightforward workflow.

Caption: Workflow for the synthesis of 4-Oxo-4-phenylbutanoic acid.

Conclusion

The current body of scientific literature lacks specific experimental studies on 4-Butoxy-4-oxo-
3-phenylbutanoic acid. Consequently, a direct comparative analysis of its performance and
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properties is not feasible. However, the extensive research on its parent compound, 4-Oxo-4-
phenylbutanoic acid, provides a solid foundation for any future investigations into the synthesis,
characterization, and potential biological activities of its butyl ester derivative. The established
synthetic routes for the parent acid could likely be adapted for the ester, and the known
biological activities of related structures suggest potential areas of investigation for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b121062?utm_src=pdf-custom-synthesis
http://www.orientjchem.org/vol31no1/kinetic-and-thermodynamic-study-for-the-oxidation-of-4-oxo-4-phenyl-butanoic-acid-by-tripropylammonium-fluorochromate-in-aqueous-acetic-acid-medium/
http://www.orientjchem.org/vol31no1/kinetic-and-thermodynamic-study-for-the-oxidation-of-4-oxo-4-phenyl-butanoic-acid-by-tripropylammonium-fluorochromate-in-aqueous-acetic-acid-medium/
http://www.orientjchem.org/vol31no1/kinetic-and-thermodynamic-study-for-the-oxidation-of-4-oxo-4-phenyl-butanoic-acid-by-tripropylammonium-fluorochromate-in-aqueous-acetic-acid-medium/
https://www.derpharmachemica.com/pharma-chemica/oxidation-of-4oxo4phenyl-butanoic-acid-by-tripropylammonium-fluoro-chromate-in-the-presence-of-picolinic-acid--a-kinetic.pdf
https://www.mdpi.com/2504-3900/2/14/1119
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm2051958
https://patents.google.com/patent/WO1997017317A1/en
https://patents.google.com/patent/WO1997017317A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8205039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8205039/
https://patents.google.com/patent/EP1404638B1/en
https://www.benchchem.com/product/b121062#literature-review-comparing-studies-on-4-butoxy-4-oxo-3-phenylbutanoic-acid
https://www.benchchem.com/product/b121062#literature-review-comparing-studies-on-4-butoxy-4-oxo-3-phenylbutanoic-acid
https://www.benchchem.com/product/b121062#literature-review-comparing-studies-on-4-butoxy-4-oxo-3-phenylbutanoic-acid
https://www.benchchem.com/product/b121062#literature-review-comparing-studies-on-4-butoxy-4-oxo-3-phenylbutanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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